Cas no 53229-41-7 (2-(3-methylbutyl)oxirane)

2-(3-Methylbutyl)oxirane is a specialized epoxide compound characterized by its branched alkyl chain, which imparts unique reactivity and solubility properties. This oxirane derivative is particularly valued in synthetic organic chemistry for its role as an intermediate in the production of fine chemicals, pharmaceuticals, and functional materials. Its strained three-membered ring structure enables ring-opening reactions, facilitating the introduction of 3-methylbutyl groups into target molecules. The compound’s stability and compatibility with a range of reaction conditions make it a versatile building block for nucleophilic or electrophilic transformations. Careful handling is recommended due to its potential reactivity with strong acids, bases, or reducing agents.

2-(3-methylbutyl)oxirane structure

Product Name:2-(3-methylbutyl)oxirane

CAS No:53229-41-7

MF:C₇H₁₄O

MW:114.185462474823

MDL:MFCD18970500

CID:357758

PubChem ID:534451

Update Time:2025-05-28

2-(3-methylbutyl)oxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, (3-methylbutyl)-
- 1,2-Epoxy-5-methylhexane
- 2-(3-methylbutyl)oxirane
- AKOS026744770
- SCHEMBL50349
- Z1495386123
- 2-Isopentyloxirane #
- 53229-41-7
- DTXSID10336544
- EN300-194434
- XXVUOMFVRJIVLH-UHFFFAOYSA-N
- Isoamylathylenoxyd
- DB-300993
- MDL： MFCD18970500
- Inchi： 1S/C7H14O/c1-6(2)3-4-7-5-8-7/h6-7H,3-5H2,1-2H3
- InChI Key： XXVUOMFVRJIVLH-UHFFFAOYSA-N
- SMILES： O1CC1CCC(C)C

Computed Properties

Exact Mass: 114.10452
Monoisotopic Mass: 114.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 68.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.53

2-(3-methylbutyl)oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M295003-10mg	2-(3-methylbutyl)oxirane	53229-41-7		10mg	$ 50.00	2022-06-04
TRC	M295003-50mg	2-(3-methylbutyl)oxirane	53229-41-7		50mg	$ 185.00	2022-06-04
TRC	M295003-100mg	2-(3-methylbutyl)oxirane	53229-41-7		100mg	$ 295.00	2022-06-04
Enamine	EN300-194434-0.05g	2-(3-methylbutyl)oxirane	53229-41-7	95%	0.05g	$179.0	2023-09-17
Enamine	EN300-194434-0.1g	2-(3-methylbutyl)oxirane	53229-41-7	95%	0.1g	$268.0	2023-09-17
Enamine	EN300-194434-0.25g	2-(3-methylbutyl)oxirane	53229-41-7	95%	0.25g	$383.0	2023-09-17
Enamine	EN300-194434-0.5g	2-(3-methylbutyl)oxirane	53229-41-7	95%	0.5g	$601.0	2023-09-17
Enamine	EN300-194434-1.0g	2-(3-methylbutyl)oxirane	53229-41-7	95%	1g	$770.0	2023-06-03
Enamine	EN300-194434-2.5g	2-(3-methylbutyl)oxirane	53229-41-7	95%	2.5g	$1509.0	2023-09-17
Enamine	EN300-194434-5.0g	2-(3-methylbutyl)oxirane	53229-41-7	95%	5g	$2235.0	2023-06-03